N-(3-chlorobenzyl)-N-cyclopropyl-5-(hydroxymethyl)-2-furamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-N-cyclopropyl-5-(hydroxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C16H16ClNO3/c17-12-3-1-2-11(8-12)9-18(13-4-5-13)16(20)15-7-6-14(10-19)21-15/h1-3,6-8,13,19H,4-5,9-10H2
• InChI Key: SQACRPIKHINCJW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC(=CC=C2)Cl)C(=O)C3=CC=C(O3)CO
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

“N-(3-chlorobenzyl)-N-cyclopropyl-5-(hydroxymethyl)-2-furamide” is a complex organic compound. It contains a furamide group (a furan ring with an amide functional group), a cyclopropyl group (a three-membered carbon ring), and a 3-chlorobenzyl group (a benzene ring with a chlorine atom and a methyl group attached). Each of these groups can have distinct chemical properties and reactivities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Common methods might include nucleophilic substitution reactions, coupling reactions like the Suzuki-Miyaura coupling, and the use of protecting groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR spectroscopy and X-ray crystallography can be used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups it contains. For example, the furamide group might undergo reactions involving the carbonyl group or the nitrogen atom. The benzyl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. These might include its solubility in different solvents, its melting and boiling points, and its reactivity with different reagents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on this compound, it’s hard to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Without specific information, it’s hard to predict the safety and hazards of this compound.